2-(2,2-dimethylcyclopropyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane

• IUPAC Name: 2-(2,2-dimethylcyclopropyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane
• InChI: InChI=1S/C11H21BO2/c1-9(2)7-8(9)12-13-10(3,4)11(5,6)14-12/h8H,7H2,1-6H3
• InChI Key: PUPVNLBMNHIDFS-UHFFFAOYSA-N
• Canonical SMILES: B1(OC(C(O1)(C)C)(C)C)C2CC2(C)C
• Molecular Formula: C11H21BO2
• Molecular Weight: 196.10 g/mol
• CAS RN: 136835-34-2

Description

2-(2,2-Dimethylcyclopropyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane, also known as 2,2-dimethyl-4,4,5,5-tetramethyl-1,3,2-dioxaborolane or 2,2-dimethyl-4,4,5,5-tetramethyl-1,3,2-dioxaborolane-cyclopropane, is an organoboron compound that is widely used in organic synthesis and catalysis. It is a stable and air-stable colorless solid that is soluble in most organic solvents. It is an important intermediate in the synthesis of various pharmaceuticals, agrochemicals, and other compounds.

Scientific Research Applications

Molecular Structure and Properties

• The compound exhibits a centrosymmetric structure with two trigonal planar boron atoms, each chelated by a pinacolate group. The B—O bonds to the bridging pinacolate are slightly shorter than the chelate B—O bonds, indicating unique bonding characteristics (Clegg et al., 1996).

Synthesis and Reactivity

• The synthesis of 2-mercapto- and 2-piperazino- (methyl-phenyl)-4,4,5,5-tetramethyl-[1,3,2]dioxaborolanes is notable for their inhibitory activity against serine proteases like thrombin, demonstrating potential therapeutic applications (Spencer et al., 2002).
• A method for synthesizing various 2-silylallylboronates from allenes using this compound as a catalyst demonstrates its utility in organic synthesis (Chang et al., 2005).
• Its use in the preparation of homoallylic alcohols and amines highlights its role as an effective allylating reagent (Ramachandran & Gagare, 2010).

Industrial and Medicinal Chemistry

• The compound is involved in the scalable synthesis of a general propargylation reagent, underscoring its importance in industrial chemistry (Fandrick et al., 2012).
• In medicinal chemistry, the preparation of 2-amino-1,3,2-dioxaborolanes and their properties suggest a potential role in drug development (Cragg, 1968).
• The compound's application in the development of new building blocks for silicon-based drugs and odorants, as shown in the synthesis of disila-bexarotene, highlights its versatility (Büttner et al., 2007).

Material Science and Polymer Chemistry

• Its use in enhanced brightness emission-tuned nanoparticles from heterodifunctional polyfluorene building blocks shows its applicability in material science and nano-technology (Fischer et al., 2013).

Electrochemical Applications

• Electrochemical analyses of sulfur-containing organoboron compounds, including derivatives of this compound, indicate its potential in electrochemical applications (Tanigawa et al., 2016).

Mechanism of Action

Target of Action

Similar organoboron compounds are known to be involved in suzuki–miyaura cross-coupling reactions .

Mode of Action

The mode of action of this compound is likely related to its role in the Suzuki–Miyaura cross-coupling reactions . In these reactions, the organoboron compound acts as a nucleophile, transferring an organic group to a palladium catalyst .

Biochemical Pathways

Organoboron compounds are generally involved in carbon-carbon bond-forming reactions, which are fundamental to many biochemical pathways .

Result of Action

As an organoboron compound, it may participate in carbon-carbon bond-forming reactions, which could have various downstream effects depending on the specific context .

Action Environment

Environmental factors can influence the action, efficacy, and stability of this compound . For instance, the Suzuki–Miyaura cross-coupling reactions in which organoboron compounds participate are known to be influenced by factors such as temperature, pH, and the presence of a suitable catalyst .